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Compound of Interest

Compound Name: Methyl 4-amino-1-naphthoate

Cat. No.: B133216 Get Quote

Methyl 4-amino-1-naphthoate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of

Methyl 4-amino-1-naphthoate. Due to the limited availability of published experimental data

for this specific compound, this guide also includes information on closely related compounds

to provide context and reasonable estimations of its characteristics. All quantitative data is

summarized in structured tables for ease of comparison.

Core Chemical Properties
Methyl 4-amino-1-naphthoate is an aromatic ester with the chemical formula C₁₂H₁₁NO₂.[1]

Its molecular weight is 201.22 g/mol .[1] The compound is registered under the CAS number

157252-24-9.[1] Commercial sources indicate a minimum purity of 95%.[1]

Table 1: General Chemical Properties of Methyl 4-amino-1-naphthoate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b133216?utm_src=pdf-interest
https://www.benchchem.com/product/b133216?utm_src=pdf-body
https://www.benchchem.com/product/b133216?utm_src=pdf-body
https://cymitquimica.com/products/3D-HGA25224/157252-24-9/methyl-4-amino-1-naphthoate/
https://cymitquimica.com/products/3D-HGA25224/157252-24-9/methyl-4-amino-1-naphthoate/
https://cymitquimica.com/products/3D-HGA25224/157252-24-9/methyl-4-amino-1-naphthoate/
https://cymitquimica.com/products/3D-HGA25224/157252-24-9/methyl-4-amino-1-naphthoate/
https://www.benchchem.com/product/b133216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₂H₁₁NO₂ [1]

Molecular Weight 201.22 g/mol [1]

CAS Number 157252-24-9 [1]

Purity Min. 95% [1]

Physical Properties:

Specific experimental data for the melting point, boiling point, and solubility of Methyl 4-amino-
1-naphthoate are not readily available in the public domain. However, data for the closely

related compound, 4-Amino-1-naphthol hydrochloride, shows a melting point of 273 °C (with

decomposition). It is important to note that the hydrochloride salt form and the difference in the

functional group (hydroxyl vs. methyl ester) will significantly influence the melting point. For

context, the non-aminated analog, Methyl 1-naphthoate, has a boiling point of 169 °C.

Solubility:

Quantitative solubility data for Methyl 4-amino-1-naphthoate in various solvents is not

available. Based on the solubility of similar aromatic esters, it is anticipated to be soluble in

common organic solvents such as alcohols and ethers, with slight solubility in water.

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for

Methyl 4-amino-1-naphthoate is not available in the surveyed literature. This section will be

updated as new data becomes available.

Experimental Protocols
Specific, validated experimental protocols for the synthesis and purification of Methyl 4-amino-
1-naphthoate are not detailed in the available literature. However, a general approach can be

inferred from standard organic chemistry procedures for esterification and reduction of

nitroarenes.
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A. General Synthesis Workflow:

A plausible synthetic route to Methyl 4-amino-1-naphthoate could involve two main steps: the

nitration of a naphthalene precursor followed by reduction of the nitro group and esterification

of the carboxylic acid. The following diagram illustrates a logical, though not experimentally

verified, workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b133216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 4-Nitro-1-naphthoic acid

Reduction and Esterification

1-Naphthoic acid
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(e.g., HNO3/H2SO4)

4-Nitro-1-naphthoic acid

Reduction
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4-Amino-1-naphthoic acid

Esterification
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Methyl 4-amino-1-naphthoate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,4-Naphthoquinone Derivative

Cellular Reductases

Reduction

Cellular Thiols (e.g., Glutathione)

Michael Addition

Semiquinone Radical

Molecular Oxygen (O2)

Electron Transfer

Superoxide Radical (O2•−)

Reactive Oxygen Species (ROS)

Cellular Damage
(Oxidative Stress, Enzyme Inactivation)

Thiol Adducts

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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